Cas no 103747-81-5 (5-Methyl-4-(methylamino)isoxazole)
5-Methyl-4-(methylamino)isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolamine, N,5-dimethyl-
- 5-methyl-4-(methylamino)isoxazole
- N,5-dimethylisoxazol-4-amine
- GCWULTFPRZGPTR-UHFFFAOYSA-N
- 5-Methyl-4-(methylamino)isoxazole
-
- Inchi: 1S/C5H8N2O/c1-4-5(6-2)3-7-8-4/h3,6H,1-2H3
- InChI Key: GCWULTFPRZGPTR-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C=N1)NC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 76.8
- Topological Polar Surface Area: 38.1
5-Methyl-4-(methylamino)isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7589505-0.05g |
N,5-dimethyl-1,2-oxazol-4-amine |
103747-81-5 | 95.0% | 0.05g |
$1008.0 | 2025-02-24 | |
| Enamine | EN300-7589505-0.1g |
N,5-dimethyl-1,2-oxazol-4-amine |
103747-81-5 | 95.0% | 0.1g |
$1056.0 | 2025-02-24 | |
| Enamine | EN300-7589505-0.25g |
N,5-dimethyl-1,2-oxazol-4-amine |
103747-81-5 | 95.0% | 0.25g |
$1104.0 | 2025-02-24 | |
| Enamine | EN300-7589505-0.5g |
N,5-dimethyl-1,2-oxazol-4-amine |
103747-81-5 | 95.0% | 0.5g |
$1152.0 | 2025-02-24 | |
| Enamine | EN300-7589505-1.0g |
N,5-dimethyl-1,2-oxazol-4-amine |
103747-81-5 | 95.0% | 1.0g |
$1200.0 | 2025-02-24 | |
| Enamine | EN300-7589505-2.5g |
N,5-dimethyl-1,2-oxazol-4-amine |
103747-81-5 | 95.0% | 2.5g |
$2351.0 | 2025-02-24 | |
| Enamine | EN300-7589505-5.0g |
N,5-dimethyl-1,2-oxazol-4-amine |
103747-81-5 | 95.0% | 5.0g |
$3479.0 | 2025-02-24 | |
| Enamine | EN300-7589505-10.0g |
N,5-dimethyl-1,2-oxazol-4-amine |
103747-81-5 | 95.0% | 10.0g |
$5159.0 | 2025-02-24 |
5-Methyl-4-(methylamino)isoxazole Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 5-Methyl-4-(methylamino)isoxazole
Recent Advances in the Study of 5-Methyl-4-(methylamino)isoxazole (CAS: 103747-81-5)
The compound 5-Methyl-4-(methylamino)isoxazole (CAS: 103747-81-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses. The information presented here is based on a comprehensive review of recent academic literature, industry reports, and technical documents.
Recent studies have highlighted the unique structural features of 5-Methyl-4-(methylamino)isoxazole, which make it a promising scaffold for the design of novel bioactive molecules. Its isoxazole core, combined with the methylamino substituent, offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized derivatives of this compound and evaluated their biological activities, revealing promising results in various therapeutic areas.
One of the key findings from recent research is the compound's potential as an inhibitor of specific enzymatic targets. For instance, studies have demonstrated that 5-Methyl-4-(methylamino)isoxazole derivatives exhibit inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. These findings suggest that further optimization of this scaffold could lead to the development of new therapeutic agents with improved efficacy and selectivity.
In addition to its enzymatic inhibitory properties, 5-Methyl-4-(methylamino)isoxazole has also been investigated for its role in modulating cellular signaling pathways. Recent in vitro and in vivo studies have shown that this compound can influence key signaling molecules involved in cell proliferation, apoptosis, and immune response. These insights open up new avenues for exploring its potential applications in treating diseases such as cancer, autoimmune disorders, and neurodegenerative conditions.
The synthesis of 5-Methyl-4-(methylamino)isoxazole and its derivatives has been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating further biological evaluation. Researchers have employed various strategies, including multicomponent reactions and catalytic transformations, to access structurally diverse analogs. These efforts have not only expanded the chemical space around this scaffold but also provided valuable structure-activity relationship (SAR) data.
Despite the promising findings, challenges remain in the development of 5-Methyl-4-(methylamino)isoxazole-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of evidence supporting its biological activity and therapeutic potential underscores the importance of continued research in this area.
In conclusion, 5-Methyl-4-(methylamino)isoxazole (CAS: 103747-81-5) represents a compelling subject of study in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable scaffold for drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for the development of novel treatments for a range of diseases.
103747-81-5 (5-Methyl-4-(methylamino)isoxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)